Cas no 61846-18-2 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-)

2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl- structure
61846-18-2 structure
Product Name:2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-
CAS No:61846-18-2
MF:C8H8N4O3
MW:208.174120903015
CID:464763
PubChem ID:4180446
Update Time:2025-04-19

2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1,3-dimethyl-
    • 1,3-dimethyl-5H-pteridine-2,4,6-trione
    • DTXSID70400376
    • AKOS024340790
    • 61846-18-2
    • SCHEMBL5440119
    • Inchi: 1S/C8H8N4O3/c1-11-6-5(10-4(13)3-9-6)7(14)12(2)8(11)15/h3H,1-2H3,(H,10,13)
    • InChI Key: NBBRNFADTQJWFX-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CC(N2)=O)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 208.05974
  • Monoisotopic Mass: 208.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • PSA: 82.08
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